Cas no 1170622-06-6 (6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione)

• Product Name: 6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• CAS No: 1170622-06-6
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5471743
• Update Time: 2025-10-29

6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 6-(3-hydroxypropyl)-4-(3-methylphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• Inchi： 1S/C16H19N3O3/c1-10-4-2-5-11(8-10)14-13-12(17-16(22)18-14)9-19(15(13)21)6-3-7-20/h2,4-5,8,14,20H,3,6-7,9H2,1H3,(H2,17,18,22)
• InChI Key： KEMNPGRIOAFXKL-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC(C)=C2)C2C(=O)N(CCCO)CC=2N1

Additional information on 6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS 1170622-06-6): A Comprehensive Overview

6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS 1170622-06-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrrolopyrimidine derivative exhibits unique structural features, making it a valuable scaffold for drug discovery and development. Its molecular formula is C16H19N3O3, with a molecular weight of 301.34 g/mol. The compound's distinct 3-hydroxypropyl and 3-methylphenyl substituents contribute to its physicochemical properties and potential biological activities.

The pyrrolo[3,4-d]pyrimidine core structure of this compound is particularly noteworthy, as it resembles purine bases found in DNA and RNA. This structural similarity has led researchers to explore its potential as a kinase inhibitor or enzyme modulator, especially in the context of cancer research and neurodegenerative diseases. Recent studies have shown that derivatives of this class can interact with various biological targets, including protein kinases and phosphodiesterases, which are crucial in cellular signaling pathways.

From a synthetic chemistry perspective, 6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione can be prepared through multi-step organic reactions, often involving condensation and cyclization processes. The hydroxypropyl group at position 6 provides a handle for further chemical modifications, allowing researchers to create diverse analogs for structure-activity relationship studies. This flexibility makes it an attractive intermediate for medicinal chemistry programs.

In the pharmaceutical industry, there is growing interest in pyrrolopyrimidine-based compounds due to their diverse biological activities. The presence of both hydrogen bond donor and acceptor sites in 6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione enhances its potential to interact with biological macromolecules. Researchers are particularly excited about its possible applications in developing treatments for inflammatory conditions and metabolic disorders, areas that represent significant unmet medical needs.

The compound's physicochemical properties have been carefully characterized. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. The dione functionality at positions 2 and 5 contributes to its hydrogen bonding capacity, which is important for both its synthetic manipulation and potential biological interactions. These characteristics make it suitable for various formulation approaches in drug development.

Recent advances in computational chemistry and molecular modeling have enabled researchers to better understand the three-dimensional structure and electronic properties of 6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione. These in silico studies help predict its binding modes with potential biological targets and guide the design of more potent analogs. The integration of artificial intelligence in drug discovery has further accelerated the exploration of this compound class.

From a commercial perspective, CAS 1170622-06-6 is available from several specialty chemical suppliers, typically in milligram to gram quantities for research purposes. The pricing reflects its status as a research-grade chemical rather than a bulk commodity. As interest in pyrrolopyrimidine chemistry grows, we may see expanded production capabilities and improved synthetic routes that could make this compound more accessible to the scientific community.

Quality control for 6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural identity, which is crucial for reliable research results. Most suppliers provide certificates of analysis detailing these quality parameters.

The safety profile of this compound is an important consideration for researchers. While comprehensive toxicological data may be limited due to its status as a research chemical, standard laboratory precautions should be followed when handling it. This includes using appropriate personal protective equipment and working in well-ventilated areas. As with many heterocyclic compounds, its potential biological effects warrant careful evaluation in experimental settings.

Looking to the future, 6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione represents an exciting area of exploration in medicinal chemistry. Its structural features offer numerous opportunities for modification and optimization, potentially leading to novel therapeutic agents. The compound's relevance to current drug discovery trends, particularly in targeted therapies and personalized medicine, ensures it will remain an important subject of scientific investigation in the coming years.

For researchers interested in this compound, it's worth noting that several patents and scientific publications reference pyrrolo[3,4-d]pyrimidine derivatives with similar structures. These documents provide valuable insights into potential synthetic routes and biological activities. The scientific community continues to explore the full potential of this chemical class, with new findings regularly appearing in peer-reviewed journals and conference proceedings.

In conclusion, 6-(3-hydroxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS 1170622-06-6) stands as a fascinating example of modern heterocyclic chemistry with significant potential in pharmaceutical research. Its unique structural features, combined with the growing understanding of pyrrolopyrimidine biology, position it as a valuable tool for scientists working at the intersection of chemistry and life sciences. As research progresses, we can anticipate new discoveries that will further illuminate the capabilities and applications of this remarkable compound.